N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-2,2-difluoro-2-(1-methoxycyclobutyl)acetamide;hydrochloride

• IUPAC Name: N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2,2-difluoro-2-(1-methoxycyclobutyl)acetamide;hydrochloride
• InChI: InChI=1S/C16H20F2N2O2.ClH/c1-22-15(7-4-8-15)16(17,18)14(21)20-12-9-10-5-2-3-6-11(10)13(12)19;/h2-3,5-6,12-13H,4,7-9,19H2,1H3,(H,20,21);1H/t12-,13-;/m1./s1
• InChI Key: NADHRJXKHAFOPI-OJERSXHUSA-N
• Canonical SMILES: COC1(CCC1)C(C(=O)NC2CC3=CC=CC=C3C2N)(F)F.Cl
• Isomeric SMILES: COC1(CCC1)C(C(=O)N[C@@H]2CC3=CC=CC=C3[C@H]2N)(F)F.Cl
• Molecular Formula: C16H21ClF2N2O2
• Molecular Weight: 346.80 g/mol
• CAS No.: 2418594-81-5

Description

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-2,2-difluoro-2-(1-methoxycyclobutyl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C16H21ClF2N2O2 and its molecular weight is 346.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Diastereoselective Synthesis : Saberi, Mohammadizadeh, and Esmaeili (2015) demonstrated the diastereoselective synthesis of N-containing heterocyclic compounds, specifically indeno[2″,1″: 4′,5′]furo[3′,2′: 5,6]pyrido[2,3-d]pyrimidine-2,4,6(1H,3H)-trione derivatives, which are closely related to the compound (Saberi, Mohammadizadeh, & Esmaeili, 2015).

• Spatial Orientations in Crystal Structures : Kalita and Baruah (2010) explored the crystal structures of amide derivatives, focusing on their spatial orientations and interactions, which are relevant to understanding the structural aspects of similar compounds (Kalita & Baruah, 2010).

Anticancer Activity

• Anticancer Properties : Karaburun et al. (2018) investigated the synthesis and anticancer activity of 1H-inden-1-one substituted (Heteroaryl)Acetamide derivatives. Their research provides insights into the potential therapeutic applications of similar compounds in cancer treatment (Karaburun et al., 2018).

Polymorphism and Physical Properties

• Polymorphic Forms Study : Vogt, Williams, Johnson, and Copley (2013) characterized polymorphic forms of a compound structurally similar to N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-2,2-difluoro-2-(1-methoxycyclobutyl)acetamide; hydrochloride. They used various spectroscopic and diffractometric techniques, providing insights into its physical properties (Vogt, Williams, Johnson, & Copley, 2013).

Chemical Reactions and Mechanisms

• Chemoselective Acetylation : Magadum and Yadav (2018) focused on the chemoselective acetylation of 2-Aminophenol to N-(2-hydroxyphenyl)acetamide, providing valuable information on the chemical behavior of related compounds (Magadum & Yadav, 2018).

• Hydrogenation for Green Synthesis : Qun-feng (2008) used a novel Pd/C catalyst for the hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide. This study highlights the green chemistry approaches applicable to similar compounds (Zhang Qun-feng, 2008).